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Compound of Interest

Compound Name: 1,2-Propanediol, 1-acetate

Cat. No.: B1347051

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
the handling and disposal of 1,2-Propanediol, 1-acetate (also known as propylene glycol
monomethyl ether acetate), a combustible liquid. Adherence to these procedures is critical to
minimize risks and ensure operational integrity.

Immediate Safety Protocols

Proper personal protective equipment (PPE) is the first line of defense against exposure. The
following table summarizes the required PPE for handling 1,2-Propanediol, 1-acetate.
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PPE Category Specification

Chemical safety goggles or eyeglasses
Eye/Face Protection conforming to OSHA's 29 CFR 1910.133 or
European Standard EN166.[1]

Permeation-resistant gloves.[2] Always inspect
Hand Protection gloves prior to use and use proper glove

removal technique to avoid skin contact.[3]

Appropriate protective clothing to prevent skin
exposure.[1] For larger quantities or risk of

Skin and Body Protection o ) o
splashing, impervious clothing is recommended.

[3]

A NIOSH/MSHA or European Standard EN 149
) ) approved respirator is necessary if exposure
Respiratory Protection o ) o
limits are exceeded or if ventilation is

inadequate.[1]

Procedural Handling and Storage

Safe handling and storage are crucial to prevent accidents and maintain the chemical's
stability.

Engineering Controls:

o Work in a well-ventilated area. Use process enclosures or local exhaust ventilation to control
airborne concentrations.[2]

o Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[1]
Handling Procedures:

o Read and understand the Safety Data Sheet (SDS) before handling.

e Avoid contact with skin and eyes.[3]
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Avoid inhaling vapor or mist.[3]

Keep away from heat, sparks, open flames, and other ignition sources.[4] No smoking.[4]

Use non-sparking tools and take precautionary measures against static discharge.[5]

Ground and bond containers and receiving equipment.

Storage Requirements:

e Store in a cool, dry, and well-ventilated place.[1][4]

o Keep containers tightly closed.[1]

o Store away from incompatible materials such as strong oxidizing agents and acids.[1][6]
Emergency and Disposal Plans

In the event of an emergency, follow these procedures.

First-Aid Measures:

 After Inhalation: Move the person to fresh air. If not breathing, give artificial respiration and
consult a physician.[3]

o After Skin Contact: Wash off with soap and plenty of water. Consult a physician if irritation
persists.[3]

» After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[3]

» After Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician.[3]
Spill and Leak Procedures:
o Ensure adequate ventilation.

o Eliminate all ignition sources.
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Wear appropriate PPE.

Absorb the spill with an inert absorbent material.

Collect the absorbed material into a suitable, closed container for disposal.[3]

Do not let the product enter drains.[3]
Disposal Plan:

o Dispose of the chemical and contaminated materials as hazardous waste in accordance with
local, regional, and national regulations.[3][7]

» Contact a licensed professional waste disposal service.[7]
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Workflow for Handling 1,2-Propanediol, 1-acetate
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Caption: Logical workflow for the safe handling of 1,2-Propanediol, 1-acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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